Cas no 19666-30-9 (Oxadiazon)

• Product Name: Oxadiazon
• CAS No: 19666-30-9
• MF: C₁₅H₁₈Cl₂N₂O₃
• MW: 345.221022129059
• MDL: MFCD00128056
• CID: 51347
• Update Time: 2026-05-14

Oxadiazon Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-3-(2,4-dichloro-5-isopropoxyphenyl)-1,3,4-oxadiazol-2(3H)-one
• Ronstar
• 3-[2,4-dichloro-5-(1-methylethoxy)phenyl]-5-(1,1-dimethylethyl)-1,3,4-oxadiazol-2(3h)-one
• 2-tert-butyl-4-(2,4-dichloro-5-isopropoxyphenyl)-1,3,4-oxadiazolin-5-one
• oxydiazon
• ronstar 50w
• rp-17623
• scotts oh i
• Oxadiazon E.C.
• Ronstar E.C.
• Oxadiazon in Acetone
• Oxadiazon
• 5-tert-butyl-3-(2,4-dichloro-5-propan-2-yloxyphenyl)-1,3,4-oxadiazol-2-one
• Oxadiazon Solution
• 5-tert-butyl-3-(2,4-dichloro-5-isopropoxyphenyl)-1,3,4-oxadiazol-2(3H)-one
• 5-tert-butyl-3-[2,4-dichloro-5-(propan-2-yloxy)phenyl]-1,3,4-oxadiazol-2(3H)-one
• Oxadiazone
• G 315
• DOXAR
• Lonster
• 17623 RP
• Foresite
• HERBSTAR
• RP 17623
• 0xadiazon
• Ronstar 2G

• MDL： MFCD00128056
• Inchi： 1S/C15H18Cl2N2O3/c1-8(2)21-12-7-11(9(16)6-10(12)17)19-14(20)22-13(18-19)15(3,4)5/h6-8H,1-5H3
• InChI Key： CHNUNORXWHYHNE-UHFFFAOYSA-N
• SMILES： O=C1OC(C(C)(C)C)=NN1C2=CC(OC(C)C)=C(Cl)C=C2Cl

Computed Properties

• Exact Mass: 344.06900
• Monoisotopic Mass: 344.069448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.1

Experimental Properties

• Color/Form: White crystal, no odor, no moisture absorption.
• Density: 1.4130 (rough estimate)
• Melting Point: 88-90 ºC
• Boiling Point: 417 °C at 760 mmHg
• Flash Point: 206 °C
• Refractive Index: 1.6140 (estimate)
• PSA: 57.26000
• LogP: 4.21700
• Solubility: Solubility (20 ℃)

Oxadiazon Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• RTECS：RO0874000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats, bobwhite quail, mallard duck: 8000, 6000, 1000 mg/kg (Lim)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S60;S61
• Risk Phrases：R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes